2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazole

• IUPAC Name: 2-[4-(4-methoxyphenyl)piperazin-1-yl]-5-(pyridin-2-ylmethylsulfanyl)-1,3,4-thiadiazole
• InChI: InChI=1S/C19H21N5OS2/c1-25-17-7-5-16(6-8-17)23-10-12-24(13-11-23)18-21-22-19(27-18)26-14-15-4-2-3-9-20-15/h2-9H,10-14H2,1H3
• InChI Key: CJQWFIFPKZPLGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=NN=C(S3)SCC4=CC=CC=N4
• Molecular Formula: C19H21N5OS2
• Molecular Weight: 399.5 g/mol

Description

2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C19H21N5OS2 and its molecular weight is 399.53. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitubercular Applications

Studies on derivatives of the mentioned compound reveal their potential as antimicrobial and antitubercular agents. For instance, Patel et al. (2012) synthesized a novel series of thiazolidinone derivatives linked with 1-pyridin-2-yl-piperazine, evaluating their antimicrobial activity against a spectrum of bacteria and fungi, demonstrating considerable antimicrobial properties (Patel, Kumari, & Patel, 2012). Additionally, Syed, Alagwadi Kallanagouda Ramappa, & Alegaon (2013) developed novel imidazo[2,1-b][1,3,4]thiadiazole derivatives, showing significant antitubercular and antifungal activities (Syed, Alagwadi Kallanagouda Ramappa, & Alegaon, 2013).

Anticancer Research

Research into thiadiazole derivatives, including those related to the mentioned compound, has also extended into anticancer applications. For example, Kumar et al. (2014) synthesized 2, 3 disubstituted 4-thiazolidinone analogues and evaluated their antiproliferative effect on human leukemic cells, with certain compounds displaying potent activity, suggesting a potential for cancer treatment (Kumar et al., 2014).

Insecticidal Potential

Research by Fadda et al. (2017) explored the insecticidal potential of thiadiazole derivatives against the cotton leafworm, Spodoptera littoralis, indicating the compound's relevance in agricultural applications (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).